Cas no 438049-91-3 (tert-butyl (3R,5R)-3,5-dimethylpiperazine-1-carboxylate)

Tert-butyl (3R,5R)-3,5-dimethylpiperazine-1-carboxylate is a chiral piperazine derivative widely used as a key intermediate in pharmaceutical synthesis. Its stereospecific (3R,5R) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and drug development. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. This compound is particularly useful in the preparation of bioactive molecules, including protease inhibitors and other therapeutic agents. Its rigid, dimethyl-substituted piperazine core contributes to conformational control in target structures. The product is typically supplied with high chemical purity, ensuring reproducibility in synthetic applications.

tert-butyl (3R,5R)-3,5-dimethylpiperazine-1-carboxylate structure

438049-91-3 structure

Product Name:tert-butyl (3R,5R)-3,5-dimethylpiperazine-1-carboxylate

CAS No:438049-91-3

MF:C₁₁H₂₂N₂O₂

MW:214.304583072662

MDL:MFCD08686695

CID:1023871

PubChem ID:51670829

Update Time:2025-10-19

tert-butyl (3R,5R)-3,5-dimethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (3R,5R)-tert-Butyl 3,5-dimethylpiperazine-1-carboxylate
- (3R,5R)-3,5-Dimethyl-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester
- TERT-BUTYL (3R,5R)-3,5-DIMETHYLPIPERAZINE-1-CARBOXYLATE
- AK102255
- (3R,5R)-1-BOC-3,5-DIMETHYLPIPERAZINE
- NUZXPHIQZUYMOR-RKDXNWHRSA-N
- 6039AB
- FCH2820360
- AB48028
- (3R,5R)-1-Boc-3,5-dimethyl-piperazine
- AX8233794
- AB0185273
- (3R,5R)-3,5-Dimethyl-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Es
- trans-tert-Butyl-3,5-dimethylpiperazine-1-carboxylate
- (3R,5R)-3,5-Dimethyl-1-piperazinecarb
- MFCD08686695
- CS-0048555
- DS-3797
- DB-336027
- SCHEMBL1005767
- DTXSID30680192
- P10620
- 438049-91-3
- 1-PIPERAZINECARBOXYLIC ACID, 3,5-DIMETHYL-, 1,1-DIMETHYLETHYL ESTER, (3R,5R)-
- (3R,5R)-tert-Butyl3,5-dimethylpiperazine-1-carboxylate
- AKOS016004085
- (3R,5R)-3,5-Dimethyl-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester; 1-Piperazinecarboxylic acid, 3,5-dimethyl-, 1,1-dimethylethyl ester, (3R,5R)-; 1,1-Dimethylethyl (3R,5R)-3,5-dimethyl-1-piperazinecarboxylate; (3R,5R)-3,5-Dimethylpiperazine-1-carboxylic acid tert-butyl ester; tert-Butyl (3R,5R)-3,5-dimethylpiperazine-1-c
- 2216747-02-1
- tert-butyl (3R,5R)-3,5-dimethylpiperazine-1-carboxylate
- MDL： MFCD08686695
- Inchi： 1S/C11H22N2O2/c1-8-6-13(7-9(2)12-8)10(14)15-11(3,4)5/h8-9,12H,6-7H2,1-5H3/t8-,9-/m1/s1
- InChI Key： NUZXPHIQZUYMOR-RKDXNWHRSA-N
- SMILES： O(C(C)(C)C)C(N1C[C@@H](C)N[C@H](C)C1)=O

Computed Properties

Exact Mass: 214.168127949g/mol
Monoisotopic Mass: 214.168127949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6
XLogP3: 1.3

Experimental Properties

Density: 0.970±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: NA
Boiling Point: 279.7±15.0 ºC (760 Torr),
Flash Point: 123.0±20.4 ºC,
Solubility: Slightly soluble (8.8 g/l) (25 º C),
Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl (3R,5R)-3,5-dimethylpiperazine-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

tert-butyl (3R,5R)-3,5-dimethylpiperazine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0292-1g	(3R,5R)-1-Boc-3,5-dimethyl-piperazine	438049-91-3	96%	1g	5071.29CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0292-5g	(3R,5R)-1-Boc-3,5-dimethyl-piperazine	438049-91-3	96%	5g	20268.21CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0292-500mg	(3R,5R)-1-Boc-3,5-dimethyl-piperazine	438049-91-3	96%	500mg	2959.67CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0292-250mg	(3R,5R)-1-Boc-3,5-dimethyl-piperazine	438049-91-3	96%	250mg	1908.1CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0292-100mg	(3R,5R)-1-Boc-3,5-dimethyl-piperazine	438049-91-3	96%	100mg	1382.31CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0292-50mg	(3R,5R)-1-Boc-3,5-dimethyl-piperazine	438049-91-3	96%	50mg	1110.94CNY	2021-05-07
Fluorochem	227329-250mg	3R,5R)-tert-Butyl 3,5-dimethylpiperazine-1-carboxylate	438049-91-3	95%	250mg	￡216.00	2022-02-28
Fluorochem	227329-1g	3R,5R)-tert-Butyl 3,5-dimethylpiperazine-1-carboxylate	438049-91-3	95%	1g	￡540.00	2022-02-28
Fluorochem	227329-5g	3R,5R)-tert-Butyl 3,5-dimethylpiperazine-1-carboxylate	438049-91-3	95%	5g	￡1687.00	2022-02-28
abcr	AB492264-250 mg	(3R,5R)-tert-Butyl 3,5-dimethylpiperazine-1-carboxylate, 95%; .	438049-91-3	95%	250mg	€470.80	2023-06-15